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Compound of Interest

N-Benzoyl-L-threonine methyl
Compound Name:

ester
CAS No.: 79893-89-3
Cat. No.: B556255

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoyl-L-threonine methyl
ester, a derivative of the essential amino acid L-threonine. This compound serves as a
valuable building block in organic synthesis, particularly in the development of novel
therapeutics and in peptide synthesis. This document details its chemical identity,
physicochemical properties, and relevant experimental protocols.

Chemical Identity and Structure

N-Benzoyl-L-threonine methyl ester is a protected amino acid derivative. The benzoyl group
protects the amine, while the methyl ester protects the carboxylic acid, making it a useful
intermediate for further chemical modifications.

o |[UPAC Name: methyl (2S,3R)-2-(benzoylamino)-3-hydroxybutanoate[1]

¢ Chemical Formula: C12H1sNOa4[1][2][3]
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e Synonyms: (2S,3R)-2-(benzoylamino)-3-hydroxy-butyric acid methyl ester, N-alpha-Benzoyl-
L-threonine methyl ester[1]

Chemical Structure:
¢ SMILES: COC(=0)--INVALID-LINK----INVALID-LINK--O
e InChl Key: KHOWDUMYRBCHAC-SCZZXKLOSA-N

Physicochemical Properties

A summary of the key quantitative data for N-Benzoyl-L-threonine methyl ester is presented
below. These properties are critical for its application in experimental settings.

Property Value Source(s)
Molecular Weight 237.25 g/mol [2][3]

CAS Number 79893-89-3 [1][2]
Appearance White solid [415]
Melting Point 97-99 °C [6]

Optical Activity [0]21/D +23° (¢ = 5 in ethanol)

Purity / Assay >95% - 99% [3]

CH3CH(OH)CH(NHCOCsHs)C
0O2CHs

Linear Formula

Experimental Protocols

The following section details a representative experimental protocol for the N-benzoylation of a
threonine methyl ester hydrochloride, a common method for synthesizing the target compound.
This protocol is adapted from procedures for closely related stereoisomers.[4][5]

Protocol: Synthesis of N-Benzoyl-threonine Methyl Ester
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This procedure outlines the N-benzoylation of the free amine of a threonine methyl ester
hydrochloride.

Materials:

Threonine methyl ester hydrochloride (e.g., L- or D-allothreonine methyl ester hydrochloride)

[4]15]

e Anhydrous Methanol[4][5]

o Triethylamine (EtsN)[4][5][7]

» Benzoyl chloride[4][5][7]

« Ethyl acetate[4][5][7]

o Water[4][5][7]

o Saturated brine solution[4][5]

o Anhydrous magnesium sulfate or sodium sulfate[4][5][7]

Procedure:

» Under a nitrogen atmosphere, dissolve the threonine methyl ester hydrochloride in
anhydrous methanol.[4][5]

» Add triethylamine to the solution to act as a base.[4][5]

e Cool the reaction mixture to 0 °C in an ice bath.[4][5][7]

e Slowly add benzoyl chloride dropwise to the cooled solution.[4][5][7]

 Allow the reaction to warm to room temperature and stir for approximately 2-16 hours.[5][7]
Monitor the reaction's completion using Thin-Layer Chromatography (TLC).[4][5]

e Once the reaction is complete, remove the methanol under reduced pressure (rotary
evaporation).[4][5]
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o Add water to the resulting residue and extract the product into an organic solvent, such as
ethyl acetate, performing the extraction three times.[4][5]

o Combine the organic layers and wash them sequentially with water and then a saturated
brine solution.[4][5][7]

e Dry the organic layer over an anhydrous drying agent like magnesium sulfate.[4][5]

« Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.[4][5]

The final product, a white solid, can be further purified by recrystallization if necessary.[4][6]

Visualization of Synthetic Workflow

The following diagram illustrates the general experimental workflow for the synthesis of N-
Benzoyl-L-threonine methyl ester as described in the protocol above.
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Synthesis of N-Benzoyl-L-threonine methyl ester

L-Threonine methyl ester HCI
in Anhydrous Methanol

i

Add Triethylamine (Base)
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i

Aqueous Workup:
1. Add Water
2. Extract with Ethyl Acetate

i

Wash Organic Layer
(Water & Brine)

i

Dry (e.g., MgSOa)
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i

N-Benzoyl-L-threonine

methyl ester

Click to download full resolution via product page

Caption: Experimental workflow for N-benzoylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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